Cas no 77261-24-6 (3,3-dichloro-1-methylpiperidin-2-one)

• Product Name: 3,3-dichloro-1-methylpiperidin-2-one
• CAS No: 77261-24-6
• MF: C₆H₉Cl₂NO
• MW: 182.047759771347
• MDL: MFCD21339650
• CID: 1786924
• PubChem ID: 12668544
• Update Time: 2025-06-13

3,3-dichloro-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3,3-dichloro-1-methyl-
• 3,3-dichloro-1-methyl-2-piperidinone
• Z1486011733
• 77261-24-6
• AKOS015904878
• EN300-204186
• 3,3-dichloro-1-methylpiperidin-2-one
• CDA26124

• MDL： MFCD21339650
• Inchi： 1S/C6H9Cl2NO/c1-9-4-2-3-6(7,8)5(9)10/h2-4H2,1H3
• InChI Key： CBCAUGVIPLIJAM-UHFFFAOYSA-N
• SMILES： ClC1(C(N(C)CCC1)=O)Cl

Computed Properties

• Exact Mass: 181.00627
• Monoisotopic Mass: 181.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3,3-dichloro-1-methylpiperidin-2-one

Introduction to 3,3-Dichloro-1-Methylpiperidin-2-one (CAS No. 77261-24-6)

3,3-Dichloro-1-methylpiperidin-2-one (CAS No. 77261-24-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The following introduction aims to provide a comprehensive overview of 3,3-dichloro-1-methylpiperidin-2-one, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3,3-dichloro-1-methylpiperidin-2-one is defined by a piperidine ring with a ketone group at the 2-position and two chlorine atoms at the 3-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule. For instance, the dichloro substitution enhances the lipophilicity of the compound, which can influence its bioavailability and cellular uptake. Additionally, the ketone group can participate in various chemical reactions, making 3,3-dichloro-1-methylpiperidin-2-one a versatile building block in organic synthesis.

The synthesis of 3,3-dichloro-1-methylpiperidin-2-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 1-methylpiperidine with an appropriate chlorinating agent followed by oxidation to form the ketone. Another method involves the cyclization of a suitable precursor molecule under specific conditions. These synthetic routes have been optimized to improve yield and purity, making it feasible for large-scale production in industrial settings.

In terms of biological activities, 3,3-dichloro-1-methylpiperidin-2-one has shown potential as a modulator of various biological targets. Recent studies have demonstrated its ability to interact with receptors and enzymes involved in neurological disorders, pain management, and inflammation. For example, it has been found to exhibit antagonistic effects on certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. This property makes it a valuable lead compound for the development of new medications targeting these receptors.

The pharmacological profile of 3,3-dichloro-1-methylpiperidin-2-one has also been investigated in preclinical studies. Animal models have shown that it can effectively reduce pain and inflammation without significant side effects. These findings have sparked interest in its potential as an analgesic and anti-inflammatory agent. Furthermore, preliminary clinical trials are underway to evaluate its safety and efficacy in human subjects.

Beyond its therapeutic applications, 3,3-dichloro-1-methylpiperidin-2-one has also been explored for its use in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a useful tool for understanding complex cellular processes. For instance, it has been used to study the role of certain receptors in signal transduction pathways and to identify potential targets for drug discovery.

The environmental impact of 3,3-dichloro-1-methylpiperidin-2-one is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Researchers are also exploring more sustainable synthesis methods that reduce waste and energy consumption during production.

In conclusion, 3,3-dichloro-1-methylpiperidin-2-one (CAS No. 77261-24-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.